Cas no 56682-02-1 (5-amino-2-methyl-3-nitrobenzenesulfonic Acid)

56682-02-1 structure
Product name:5-amino-2-methyl-3-nitrobenzenesulfonic Acid
5-amino-2-methyl-3-nitrobenzenesulfonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-2-methyl-3-nitrobenzenesulfonic Acid
- DTXSID40321261
- NSC372528
- 56682-02-1
- SCHEMBL9338771
- NSC-372528
-
- Inchi: InChI=1S/C7H8N2O5S/c1-4-6(9(10)11)2-5(8)3-7(4)15(12,13)14/h2-3H,8H2,1H3,(H,12,13,14)
- InChI Key: LTYYONSWQIPDTA-UHFFFAOYSA-N
- SMILES: CC1=C(C=C(C=C1S(=O)(=O)O)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 232.01544
- Monoisotopic Mass: 232.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135Ų
- XLogP3: 0.2
Experimental Properties
- Density: 1.628
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.639
- PSA: 123.53
5-amino-2-methyl-3-nitrobenzenesulfonic Acid Related Literature
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
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3. Book reviews
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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